Cas no 334971-36-7 (4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester
• CAS No: 334971-36-7
• MF: C₁₂H₉F₂NO₃
• MW: 253.201570272446
• CID: 301884
• PubChem ID: 18756257
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester
• 4-Isoxazolecarboxylicacid,3-(2,6-difluorophenyl)-5-methyl-,methylester(9CI)
• GDXXZGNNVCLIBP-UHFFFAOYSA-N
• Methyl 3-(2,6-difluorophenyl)-5-methylisoxazole-4-carboxylate
• 4-methoxycarbonyl-5-methyl-3-(2,6-difluorophenyl)isoxazole
• SY332078
• 334971-36-7
• SCHEMBL5775105
• MFCD22370415

• Inchi： 1S/C12H9F2NO3/c1-6-9(12(16)17-2)11(15-18-6)10-7(13)4-3-5-8(10)14/h3-5H,1-2H3
• InChI Key： GDXXZGNNVCLIBP-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C(C(=O)OC)=C(C)ON=1)F

Computed Properties

• Exact Mass: 253.055
• Monoisotopic Mass: 253.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.5